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Compound of Interest

Compound Name: Hi 76-0079

Cat. No.: B10861514 Get Quote

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of Hi
76-0079, a specific, small molecule inhibitor of hormone-sensitive lipase (HSL). Adherence to

these protocols is essential to ensure the safety of laboratory personnel and the integrity of

research outcomes.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Hi 76-0079. These

recommendations are based on the potential hazards associated with the compound.

PPE Category Item Specification

Eye Protection Safety Goggles
Must have side-shields to

protect against splashes.

Hand Protection Protective Gloves
Chemically resistant,

disposable gloves.

Body Protection Laboratory Coat
Standard laboratory coat to be

worn at all times.

Respiratory Protection Suitable Respirator

To be used when handling the

compound as a powder or if

aerosolization is possible.
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Handling and Storage Protocols
Proper handling and storage are crucial to maintain the stability of Hi 76-0079 and to prevent

accidental exposure.

Procedure Guideline

Safe Handling

Avoid inhalation of dust and contact with eyes

and skin.[1] Ensure adequate ventilation in the

work area.[1]

Storage
Keep the container tightly sealed in a cool, well-

ventilated area, away from direct sunlight.[1]

Accidental Exposure and First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water,

while holding eyelids open. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with water. Seek

medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support and seek

medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[1]

Spillage and Disposal Plan
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Proper containment and disposal of Hi 76-0079 are necessary to prevent environmental

contamination and further exposure.

Action Procedure

Spill Containment

Use appropriate personal protective equipment.

[1] For solutions, absorb with an inert material.

For powder, carefully sweep up to avoid dust

formation.

Disposal
Dispose of waste material in accordance with

local, state, and federal regulations.

Experimental Workflow for Handling Hi 76-0079
The following diagram outlines the standard procedure for handling Hi 76-0079 in a laboratory

setting.
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Preparation

Handling

Post-Handling

Don Personal Protective Equipment (PPE)

Prepare work area in a ventilated hood

Weigh Hi 76-0079 powder

Dissolve in appropriate solvent

Decontaminate work surfaces

Dispose of waste and used PPE

Remove and properly store PPE

Click to download full resolution via product page

Caption: Standard workflow for handling Hi 76-0079.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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